2-(3,4-dimethoxyphenyl)-7-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-7-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methylsulfanyl]-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C20H16N6O4S2/c1-28-14-6-5-11(8-15(14)29-2)12-9-13-19(27)22-23-20(26(13)24-12)32-10-17-21-18(25-30-17)16-4-3-7-31-16/h3-9H,10H2,1-2H3,(H,22,27)
• InChI Key: LQKDRMJIWFFKRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN3C(=C2)C(=O)NN=C3SCC4=NC(=NO4)C5=CC=CS5)OC
• Molecular Formula: C20H16N6O4S2
• Molecular Weight: 468.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-7-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one is a useful research compound. Its molecular formula is C20H16N6O4S2 and its molecular weight is 468.51. The purity is usually 95%.
BenchChem offers high-quality 2-(3,4-dimethoxyphenyl)-7-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3,4-dimethoxyphenyl)-7-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

• A study by Al-Wahaibi et al. (2021) explored derivatives of 1,3,4-oxadiazole for their antimicrobial and anti-proliferative activities. They found compounds with broad-spectrum antibacterial activities and potent activity against Gram-positive bacteria. Additionally, some derivatives showed optimum anti-proliferative activity against various cancer cell lines (Al-Wahaibi et al., 2021).

Synthesis of Novel Derivatives for Anti-inflammatory Activity

• El‐Hawash and El-Mallah (1998) synthesized novel pyrazole derivatives, including a compound related to the subject compound, and evaluated their anti-inflammatory activity. They found significant activity in the range of 23-65% for these compounds (El‐Hawash & El-Mallah, 1998).

Synthesis and Characterization for Metal Complexes

• A study by Claramunt et al. (2003) described the synthesis and characterization of metal complexes using pyrazolyl and triazine derivatives. They explored different types of bonding interactions in these complexes (Claramunt et al., 2003).

Anti-inflammatory Evaluation of Phthalazine Derivatives

• A study by Abd alla et al. (2010) synthesized and evaluated phthalazine derivatives, including compounds similar to the subject compound, for their anti-inflammatory activities. Some of these compounds showed significant activity compared to indomethacin (Abd alla et al., 2010).